Cas no 98257-41-1 ((3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone)

• Product Name: (3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone
• CAS No: 98257-41-1
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 1990318
• PubChem ID: 3062514
• Update Time: 2025-04-21

(3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone
• (3,4-dimethyl-5-nitrophenyl)-(4-methylphenyl)methanone
• Methanone, (3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)-
• DTXSID30243529
• 98257-41-1
• DTXCID10166020
• BRN 5558434
• Benzophenone, 3-nitro-4,4',5-trimethyl-
• 3-Nitro-4,4',5-trimethylbenzophenone

• Inchi： 1S/C16H15NO3/c1-10-4-6-13(7-5-10)16(18)14-8-11(2)12(3)15(9-14)17(19)20/h4-9H,1-3H3
• InChI Key： LDHGAHYQQCKZGF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1C=C(C(C)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.105
• Monoisotopic Mass: 269.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 444.8°C at 760 mmHg
• Flash Point: 210.1°C
• Refractive Index: 1.59